Cas no 160205-58-3 (Irbesartan N-b-D-Glucuronide)
Irbesartan N-b-D-Glucuronide structure
Product Name:Irbesartan N-b-D-Glucuronide
CAS No:160205-58-3
MF:C31H36N6O7
MW:604.653547286987
CID:109450
PubChem ID:75304437
Update Time:2025-04-18
Irbesartan N-b-D-Glucuronide Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranuronic acid,1-[5-[4'-[(2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl][1,1'-biphenyl]-2-yl]-2H-tetrazol-2-yl]-1-deoxy-
- b-D-Glucopyranuronic acid,1-[5-[4'-[(2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl][1,...
- b-D-Glucopyranuronic acid,1-[5-[4'-[(2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl][1,1'-biphenyl]-2-yl]-2H-tetrazol-
- Irbesartan N-Glucuronide
- IRBESARTAN N-ß-D-GLUCURONIDE
- Irbesartan N-β-D-Glucuronide
- 1-[5-[4'-[(2-Butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl][1,1'-biphenyl]-2-yl]-2H-tetrazol-2-yl]-1-deoxy--D-glucopyranuronic Acid
- Irbesartan N-b-D-glucuronide
- Irbesartan N--D-Glucuronide
- 1-[5-[4'-[(2-Butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)Methyl][1,1'-biphenyl]-2-yl]-2H-tetrazol-2-yl]-1-deoxy-β
- FT-0670414
- A-D-Glucuronide
- Irbesartan N-
- 6-[5-[2-[4-[(2-butyl-4-oxo-1,3-diazaspiro[4.4]non-1-en-3-yl)methyl]phenyl]phenyl]tetrazol-2-yl]-3,4,5-trihydroxyoxane-2-carboxylic acid
- 160205-58-3
- AKOS030212833
- Irbesartan N-b-D-Glucuronide
-
- Inchi: 1S/C31H36N6O7/c1-2-3-10-22-32-31(15-6-7-16-31)30(43)36(22)17-18-11-13-19(14-12-18)20-8-4-5-9-21(20)27-33-35-37(34-27)28-25(40)23(38)24(39)26(44-28)29(41)42/h4-5,8-9,11-14,23-26,28,38-40H,2-3,6-7,10,15-17H2,1H3,(H,41,42)
- InChI Key: FVBDVTHTYLLSQE-UHFFFAOYSA-N
- SMILES: O=C1C2(CCCC2)N=C(CCCC)N1CC1C=CC(C2=CC=CC=C2C2N=NN(C3C(C(C(C(C(=O)O)O3)O)O)O)N=2)=CC=1
Computed Properties
- Exact Mass: 620.25900
- Monoisotopic Mass: 604.26454751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 44
- Rotatable Bond Count: 9
- Complexity: 1060
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 184Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 155-158°C
- Boiling Point: 872.2±75.0 °C at 760 mmHg
- Flash Point: 481.3±37.1 °C
- Refractive Index: 1.728
- PSA: 192.72000
- LogP: 0.94510
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
Irbesartan N-b-D-Glucuronide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Irbesartan N-b-D-Glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I751010-1mg |
Irbesartan N-b-D-Glucuronide |
160205-58-3 | 1mg |
$247.00 | 2023-05-18 | ||
| TRC | I751010-2mg |
Irbesartan N-b-D-Glucuronide |
160205-58-3 | 2mg |
$460.00 | 2023-05-18 | ||
| TRC | I751010-5mg |
Irbesartan N-b-D-Glucuronide |
160205-58-3 | 5mg |
$ 1115.00 | 2023-09-07 | ||
| TRC | I751010-10mg |
Irbesartan N-b-D-Glucuronide |
160205-58-3 | 10mg |
$1780.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211658-1 mg |
Irbesartan N-β-D-Glucuronide, |
160205-58-3 | 1mg |
¥3,685.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211658-1mg |
Irbesartan N-β-D-Glucuronide, |
160205-58-3 | 1mg |
¥3685.00 | 2023-09-05 | ||
| A2B Chem LLC | AE83597-1mg |
Irbesartan N--D-Glucuronide |
160205-58-3 | 1mg |
$889.00 | 2024-01-03 | ||
| A2B Chem LLC | AE83597-5mg |
Irbesartan N--D-Glucuronide |
160205-58-3 | 5mg |
$2874.00 | 2024-01-03 | ||
| A2B Chem LLC | AE83597-10mg |
Irbesartan N--D-Glucuronide |
160205-58-3 | 10mg |
$4260.00 | 2024-01-03 |
Irbesartan N-b-D-Glucuronide Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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